C.I. Reactive Yellow 29

Specification

• CAS No.: 12226-56-1
• Molecular Formula: C13H15NO6
• Molecular Weight: 0

Introduction

Physical and Chemical Properties

C.I. Reactive Yellow 29 exhibits distinctive physical and chemical properties that determine its behavior in dyeing applications. Although comprehensive physical property data is limited in the literature, several key characteristics can be identified from industrial applications and safety documentation.

The compound appears as a yellow powder in its commercial form and demonstrates specific solubility patterns typical of reactive dyes. It is generally soluble in water, which facilitates its application in aqueous dyeing processes. When in solution, it exhibits the characteristic yellow color that makes it valuable for textile coloration.

The reactivity of this dye stems from its functional groups that can form covalent bonds with hydroxyl groups present in cellulosic fibers. This reaction typically occurs under alkaline conditions, which promote the nucleophilic substitution reaction between the dye and fiber.

Applications in Textile Industry

C.I. Reactive Yellow 29 finds significant application in the textile industry, particularly for dyeing cellulosic fibers. Its primary uses include:

Fiber Types and Compatibility

The dye demonstrates excellent compatibility with cellulosic fibers such as cotton. In mixed fiber fabrics, it has been specifically utilized for dyeing the cotton component of cotton/polyacrylonitrile blends. Patent literature indicates that C.I. Reactive Yellow 29 has been successfully employed in combination with other reactive dyes to achieve desired color outcomes on cellulosic portions of mixed fabrics.

Dyeing Processes

The dyeing process typically involves:

• Preparation of an aqueous dyebath containing C.I. Reactive Yellow 29

• Immersion of fabric in the dyebath at elevated temperatures (70-80°C)

• Maintenance of appropriate pH conditions to promote dye-fiber reaction

• Cold washing to remove unfixed dye

• Optional aftertreatment to enhance fastness properties

In one documented application, C.I. Reactive Yellow 29 was used at a concentration of 0.12% in combination with 0.18% C.I. Reactive Yellow 58 and 2.2% C.I. Reactive Blue 18 to dye cotton components of a 50:50 cotton/polyacrylonitrile mixed fabric.

Performance Characteristics

The performance of C.I. Reactive Yellow 29 in textile applications is characterized by several important parameters that determine its commercial value and suitability for specific end uses.

Comparative Analysis with Similar Compounds

Comparison with Other Reactive Yellow Dyes

Several other reactive yellow dyes serve similar functions in the textile industry, each with distinctive properties:

Dye	CAS Number	Key Characteristics	Primary Applications
C.I. Reactive Yellow 29	12226-56-1	Good levelness, used in combination dyeing	Cotton and cellulosic fibers
C.I. Reactive Yellow 145	93343-58-5	Effective degradation with UV/H₂O₂ treatment	Cellulose fibers, textile printing
C.I. Reactive Yellow 86	61951-86-8	Used in Procion MX dyes, good wash fastness	Cotton, direct printing applications
C.I. Reactive Yellow 14	18976-74-4	Bright shades, water-soluble	Cellulosic fibers

This comparative analysis highlights the diverse options available within the reactive yellow dye category, with selection depending on specific application requirements and performance needs.

Environmental Considerations and Degradation

Environmental Impact

Reactive dyes, including C.I. Reactive Yellow 29, present environmental challenges due to their persistence in wastewater. While specific data on C.I. Reactive Yellow 29 is limited, research on similar reactive yellow dyes provides insights into potential environmental impacts and remediation approaches.

Degradation Methods

Studies on similar reactive yellow dyes demonstrate potential degradation pathways that may be applicable to C.I. Reactive Yellow 29:

• Advanced oxidation processes (AOP) showing effectiveness for azo dye degradation

• UV/hydrogen peroxide treatment achieving significant decolorization

• Photocatalytic degradation using appropriate catalysts

Research on C.I. Reactive Yellow 145 showed that approximately 99% decolorization could be achieved when treated with hydrogen peroxide under UV irradiation at pH 3.0 for 1 hour. Similar approaches may be effective for C.I. Reactive Yellow 29, though specific verification would be required.

Regulatory Status

C.I. Reactive Yellow 29 has been subject to regulatory consideration in multiple jurisdictions:

• The compound was pre-registered with the European Chemicals Agency (ECHA) between June 1 and December 1, 2008, as part of the REACH regulation process.

• It appears in chemical inventories with specific identifiers that enable regulatory tracking and compliance.

• It is listed in the Australian Inventory of Industrial Chemicals, indicating recognition within global chemical regulatory frameworks.

This regulatory status reflects the compound's commercial significance and the need for appropriate oversight of industrial chemicals.